2-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine

• IUPAC Name: (4-ethoxyphenyl)-[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H27N5O2/c1-4-21-18-14-15(3)22-20(23-18)25-12-10-24(11-13-25)19(26)16-6-8-17(9-7-16)27-5-2/h6-9,14H,4-5,10-13H2,1-3H3,(H,21,22,23)
• InChI Key: CHSONDZKUYRABS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

The compound falls within the realm of synthetic organic chemistry, particularly in the context of developing molecules with potential biological activity. Research in this area often focuses on the synthesis of novel compounds through various chemical reactions, analysis of their molecular structures using spectroscopic techniques, and evaluation of their physical and chemical properties to predict behavior in biological systems.

Synthesis Analysis

The synthesis of compounds related to "2-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine" typically involves nucleophilic substitution reactions, reductive amination, or amide formation reactions. For example, a series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized by nucleophilic substitution reactions, showcasing a method that could be relevant for synthesizing the compound (Mallesha, L., Mohana, K., Veeresh, B., Alvala, R., & Mallika, A., 2012).

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has explored the synthesis of novel heterocyclic compounds derived from similar chemical structures, highlighting their potential as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, suggesting their potential utility in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Chromatographic Analysis

Structural analogs have been used in the study of structure-retention relationships in chromatographic processes. This research provides insights into how structural variations of piperazine derivatives affect their chromatographic behavior, which is crucial for analytical chemistry applications (Chilmonczyk et al., 2005).

Antihistaminic Activity

A series of compounds related to 2-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine were synthesized and tested for H1-antihistaminic activity. These studies provide valuable information for the development of new antihistaminic agents, which could lead to new treatments for allergies and related conditions (Iemura et al., 1986).

Antiproliferative Activity Against Cancer Cell Lines

Research on derivatives of structurally similar compounds has revealed their potential antiproliferative activity against various human cancer cell lines. This suggests the possible application of these compounds in cancer research, particularly in identifying new therapeutic agents for cancer treatment (Mallesha et al., 2012).